2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(3-iodophenyl)acetic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(3-iodophenyl)acetic acid
• InChI: InChI=1S/C23H18INO4/c24-15-7-5-6-14(12-15)21(22(26)27)25-23(28)29-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13H2,(H,25,28)(H,26,27)
• InChI Key: VCGQJLOAKRMAAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(C4=CC(=CC=C4)I)C(=O)O
• Molecular Formula: C23H18INO4
• Molecular Weight: 499.3 g/mol

Description

2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(3-iodophenyl)acetic acid, commonly known as Fmoc-I3Ac-OH, is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid phenylalanine and is used in the synthesis of peptides and proteins.

Mechanism of Action

Target of Action

The primary targets of the compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-iodophenyl)acetic acid” are currently unknown . This compound is a unique chemical provided for early discovery researchers

Biochemical Pathways

Without knowledge of the compound’s specific targets, it is challenging to summarize the affected biochemical pathways and their downstream effects

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . Understanding these effects requires knowledge of the compound’s targets and mode of action.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it is difficult to discuss how environmental factors might influence its action .

Advantages and Limitations for Lab Experiments

The use of Fmoc-I3Ac-OH in SPPS has several advantages. It is a commercially available building block that is easy to handle and store. It is also relatively inexpensive compared to other amino acid building blocks. However, its use is limited to the synthesis of peptides and proteins that contain phenylalanine at the desired position.

Future Directions

For the use of Fmoc-I3Ac-OH in scientific research include the development of new methods for the synthesis of peptides and proteins that incorporate this building block. This could involve the use of new coupling reagents or solid supports that improve the efficiency and yield of SPPS. Additionally, the use of Fmoc-I3Ac-OH in the synthesis of bioactive peptides and proteins for therapeutic applications could be explored.

Synthesis Methods

The synthesis of Fmoc-I3Ac-OH involves the reaction of 3-iodoaniline with ethyl 2-bromoacetate, followed by the hydrolysis of the resulting ethyl 2-(3-iodophenyl)acetate. The resulting acid is then coupled with Fmoc-phenylalanine using a coupling reagent such as HATU or DIC. The final product is obtained by deprotection of the Fmoc group using a base such as piperidine.

Scientific Research Applications

Fmoc-I3Ac-OH is widely used in scientific research as a building block in the synthesis of peptides and proteins. It is used in solid-phase peptide synthesis (SPPS), a widely used method for the synthesis of peptides and proteins. SPPS involves the stepwise addition of amino acids to a growing peptide chain immobilized on a solid support. Fmoc-I3Ac-OH is used as one of the amino acid building blocks in this process.